Cas no 89740-40-9 (2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride)

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride is a highly reactive sulfonylating agent with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include strong electrophilic character, enabling efficient introduction of the sulfonyl group into target molecules. The presence of multiple fluorine atoms enhances its stability and reactivity, making it suitable for demanding transformations. This compound is particularly useful in the preparation of sulfonamides and other sulfur-containing derivatives. Its compatibility with a range of solvents and reagents allows for versatile use in synthetic chemistry. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential corrosivity.
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride structure
89740-40-9 structure
Product Name:2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
CAS No:89740-40-9
MF:C2Cl2F4O2S
MW:234.984811782837
MDL:MFCD09746182
CID:590530
PubChem ID:13231632
Update Time:2025-05-28

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfonyl chloride, 2-chloro-1,1,2,2-tetrafluoro-
    • 2-chloro-1,1,2,2-tetrafluoroethanesulfonyl chloride
    • 2-CHLORO-1,1,2,2-TETRAFLUORO-ETHANESULFONYL CHLORIDE
    • AS-33331
    • 2-Chloro-1,1,2,2-tetrafluoroethane-1-sulfonyl chloride
    • 89740-40-9
    • AKOS006337151
    • 2-chlorotetrafluoroethanesulfonyl chloride
    • MFCD09746182
    • 2-CHLORO-1,1,2,2-TETRAFLUORO-ETHANESULFONYLCHLORIDE
    • DTXSID70530521
    • 2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
    • MDL： MFCD09746182
    • Inchi： 1S/C2Cl2F4O2S/c3-1(5,6)2(7,8)11(4,9)10
    • InChI Key： MMAXEXCJVVINKX-UHFFFAOYSA-N
    • SMILES： ClS(C(C(F)(F)Cl)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 233.8932184g/mol
  • Monoisotopic Mass: 233.8932184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.5Ų

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB450254-1 g
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .
 89740-40-9
1g
 €332.30 2023-07-18
abcr
AB450254-5 g
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .
 89740-40-9
5g
 €890.00 2023-07-18
TRC
C429008-50mg
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
 89740-40-9
50mg
 $ 50.00 2022-06-06
TRC
C429008-100mg
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
 89740-40-9
100mg
 $ 70.00 2022-06-06
TRC
C429008-500mg
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
 89740-40-9
500mg
 $ 295.00 2022-06-06
Key Organics Ltd
AS-33331-5g
2-chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride
 89740-40-9 >95%
5g
 £690.00 2025-02-09
Key Organics Ltd
AS-33331-1g
2-chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride
 89740-40-9 >95%
1g
 £263.00 2025-02-09
abcr
AB450254-1g
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .
 89740-40-9
1g
 €599.80 2025-04-15
abcr
AB450254-5g
2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .
 89740-40-9
5g
 €1657.60 2025-04-15
1PlusChem
1P0087ZR-250mg
Ethanesulfonyl chloride, 2-chloro-1,1,2,2-tetrafluoro-
 89740-40-9 95%
250mg
 $183.00 2025-02-22

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride Suppliers

Amadis Chemical Company Limited
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(CAS:89740-40-9)2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
Order Number:A1188825
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):194.0
Email:sales@amadischem.com

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89740-40-9 (2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride) Related Products

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Amadis Chemical Company Limited
(CAS:89740-40-9)2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
A1188825
Purity:99%
Quantity:1g
Price ($):194.0
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